Cas no 860573-47-3 (BENZENAMINE, 4-IODO-2-METHYL-3-NITRO-)

• Product Name: BENZENAMINE, 4-IODO-2-METHYL-3-NITRO-
• CAS No: 860573-47-3
• MF: C₇H₇IN₂O₂
• MW: 278.047153711319
• CID: 3361274
• PubChem ID: 59731980
• Update Time: 2025-04-21

BENZENAMINE, 4-IODO-2-METHYL-3-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 4-IODO-2-METHYL-3-NITRO-
• 4-iodo-2-methyl-3-nitrobenzenamine
• 860573-47-3
• DA-41122
• XGQQDTBAMLGWRZ-UHFFFAOYSA-N
• SCHEMBL2213466

• Inchi： 1S/C7H7IN2O2/c1-4-6(9)3-2-5(8)7(4)10(11)12/h2-3H,9H2,1H3
• InChI Key： XGQQDTBAMLGWRZ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(I)C([N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 277.95523Da
• Monoisotopic Mass: 277.95523Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų